Cas no 23903-53-9 (Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate)

• Product Name: Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate
• CAS No: 23903-53-9
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• MDL: MFCD00436801
• CID: 272025
• PubChem ID: 336248
• Update Time: 2025-04-19

Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylicacid, 1,4-dihydro-2,5-dimethyl-4-oxo-, ethyl ester
• Ethyl 2,5-dimethyl-4-oxo-3,4-dihydrothieno-[2,3-d]pyrimidine-6-carboxylate
• ethyl 2,5-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
• 2,5-dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxy
• 2,5-dimethyl-5-carboxyethyl-thieno[2,3-d]pyrimidin-4(H)-one
• 3,4-Dihydro-2,5-dimethyl-4-oxothieno< 2,3-d> pyrimidin-6-carbonsaeure-ethylester
• AC1L7J8D
• AG-205
• CTK6F8063
• ethyl 2,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 3,4-dihydro-2,5-dimethyl-4-oxothieno[2,3-d]pyrimidin-6-carboxylate
• NSC349832
• SureCN4524089
• USANWBIBDSRZOM-UHFFFAOYSA-N
• MLS000759844
• SR-01000467679-1
• ETHYL 2,5-DIMETHYL-4-OXO-3,4-DIHYDRO-THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• NSC 349832
• MFCD00436801
• NSC-349832
• DTXSID90319714
• SR-01000467679
• HMS2774D05
• ethyl2,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate
• SMR000369971
• CS-0117836
• AG-205/07694006
• Z54794151
• 23903-53-9
• AKOS000265224
• SCHEMBL4524089
• CHEMBL1714755
• Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate

• MDL： MFCD00436801
• Inchi： 1S/C11H12N2O3S/c1-4-16-11(15)8-5(2)7-9(14)12-6(3)13-10(7)17-8/h4H2,1-3H3,(H,12,13,14)
• InChI Key： USANWBIBDSRZOM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2C(NC(C)=NC1=2)=O

Computed Properties

• Exact Mass: 252.05696
• Monoisotopic Mass: 252.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.659
• PSA: 67.76
• LogP: 2.19040

Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT